Cas no 16863-62-0 ((()-Laballenic acid)
(()-Laballenic acid structure
(()-Laballenic acid
16863-62-0
C18H32O2
280.44548
2064097
(()-Laballenic acid Properties
Names and Identifiers
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- (()-Laballenic acid
- (+-)-Laballensaeure
- (R)-Laballenic acid
- Laballensaeure
- Laballensaeure, (-)-5,6-Octadecadiensaeure
- Octadeca-5,6-dien-saeure
- Octadecadien-5,6-saeure-1
- +Expand
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- YXJXBVWHSBEPDQ-UHFFFAOYSA-N
- InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h12,14H,2-11,15-17H2,1H3,(H,19,20)
- CCCCCCCCCCCC=C=CCCCC(O)=O |(-.69,-.85,;-.69,.69,;-2.08,1.46,;-3.31,.69,;-3.31,-.85,;-4.7,-1.62,;-4.7,-3.16,;-3.31,-3.93,;-2.08,-3.16,;-.69,-3.93,;.69,-3.16,;2.08,-3.93,;3.31,-3.16,;3.31,-1.62,;2.08,-.85,;2.08,.69,;3.31,1.46,;3.31,3.16,;4.7,3.93,;2.08,3.93,)|
(()-Laballenic acid Related Literature
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Yan Jin,Xueheng Cheng,Fengzhi Yang,Lei Fu RSC Adv., 2015,5, 107616-107622
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Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
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Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837
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Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
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Xi Yan,Xiang Li,Sha-Sha Lv,Da-Cheng He Dalton Trans., 2012,41, 727-729
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Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
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9. Back cover
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Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
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